5-Chloro-3-cyclopropoxy-2-iodopyridine

• Molecular Formula: C8H7ClINO
• Molecular Weight: 295.50 g/mol
• IUPAC Name: 5-chloro-3-cyclopropyloxy-2-iodopyridine
• InChI: InChI=1S/C8H7ClINO/c9-5-3-7(8(10)11-4-5)12-6-1-2-6/h3-4,6H,1-2H2
• InChI Key: YACDGXVTSSWZOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)Cl)I

Description

5-Chloro-3-cyclopropoxy-2-iodopyridine is a halogenated pyridine derivative with a molecular formula of C₈H₇ClINO. Its structure features a pyridine ring substituted at positions 2 (iodo), 3 (cyclopropoxy), and 5 (chloro). The cyclopropoxy group at position 3 introduces steric bulk and electron-donating properties via oxygen’s lone pairs, which may influence regioselectivity in further functionalization. This compound is primarily used in pharmaceutical and agrochemical research for constructing complex heterocycles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3-cyclopropoxy-2-iodopyridine typically involves the halogenation of a pyridine derivative. One common method is the iodination of 5-chloro-3-cyclopropoxy-2-pyridine using iodine and a suitable oxidizing agent. The reaction is usually carried out in an organic solvent such as acetonitrile or dichloromethane, under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis starting from commercially available pyridine derivatives. The process includes chlorination, cyclopropoxylation, and iodination steps, each optimized for high yield and purity. Catalysts and specific reaction conditions are employed to ensure the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-3-cyclopropoxy-2-iodopyridine can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles in substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the iodine or other substituents.

Coupling Reactions: It can be used in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and alkoxides.

Oxidation and Reduction: Reagents such as hydrogen peroxide or sodium borohydride can be used.

Coupling Reactions: Palladium catalysts and boronic acids are typically employed in Suzuki-Miyaura coupling.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

5-Chloro-3-cyclopropoxy-2-iodopyridine has several scientific research applications:

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug discovery.

Material Science: It is used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-Chloro-3-cyclopropoxy-2-iodopyridine involves its interaction with molecular targets through its functional groups. The chlorine and iodine atoms can participate in halogen bonding, while the cyclopropoxy group can engage in hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, influencing biological pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-Chloro-3-cyclopropoxy-2-iodopyridine with three structurally related pyridine derivatives:

Compound Name	Molecular Formula	Substituents (Positions)	Key Properties
5-Chloro-3-cyclopropoxy-2-iodopyridine	C₈H₇ClINO	2-I, 3-O-C₃H₅ (cyclopropoxy), 5-Cl	- Iodo at position 2 enables cross-coupling. - Cyclopropoxy adds steric bulk and electron donation.
5-Chloro-2-hydroxy-3-nitropyridine	C₅H₃ClN₂O₃	2-OH, 3-NO₂, 5-Cl	- Nitro (electron-withdrawing) enhances electrophilic substitution. - Hydroxy group allows hydrogen bonding.
5-Chloro-2-fluoro-4-iodopyridine	C₅H₂ClFIN	2-F, 4-I, 5-Cl	- Fluoro (electron-withdrawing) deactivates the ring. - Iodo at position 4 reduces reactivity compared to position 2.
5-Chloro-2-(cyclopropylmethoxy)-3-fluoropyridine	C₉H₉ClFNO	2-OCH₂C₃H₅ (cyclopropylmethoxy), 3-F, 5-Cl	- Cyclopropylmethoxy is bulkier than cyclopropoxy. - Fluorine at position 3 directs electrophilic substitution.

Structural and Electronic Analysis

• Electron Effects :

  • The cyclopropoxy group in the target compound donates electrons via resonance, activating the pyridine ring at specific positions. In contrast, the nitro group in 5-Chloro-2-hydroxy-3-nitropyridine strongly withdraws electrons, deactivating the ring .
  • Fluoro in 5-Chloro-2-fluoro-4-iodopyridine and 5-Chloro-2-(cyclopropylmethoxy)-3-fluoropyridine exerts an electron-withdrawing inductive effect, further modulating reactivity .
• Steric Effects: The cyclopropoxy group (target compound) and cyclopropylmethoxy (Compound C) differ in steric demand.

• Reactivity :

  • The iodo group at position 2 in the target compound is more reactive in cross-coupling reactions than the iodo at position 4 in 5-Chloro-2-fluoro-4-iodopyridine due to proximity to the ring nitrogen .
  • Nitro in 5-Chloro-2-hydroxy-3-nitropyridine can be reduced to an amine, a pathway unavailable to the target compound .